Sodium Hypobromite

• CAS No.: 13824-96-9
• Product Name: Sodium Hypobromite
• Molecular Formula: NaBrO; BrNaO
• Molecular Weight: 118.89 g/mol
• IUPAC Name: sodium;hypobromite
• Standard InChI: InChI=1S/BrO.Na/c1-2;/q-1;+1
• Standard InChIKey: CRWJEUDFKNYSBX-UHFFFAOYSA-N
• Isomeric SMILES: [O-]Br.[Na+]
• SMILES: [O-]Br.[Na+]
• Canonical SMILES: [O-]Br.[Na+]
• Description: Sodium hypobromite in the inorganic compound with the formula NaOBr. It is usually obtained as the pentahydrate, so the material that is usually called sodium hypobromite has the formula NaOBr.5H2O. It is a yellow-orange solid that is soluble in water. It is the Na+ salt of OBr-. It is the bromine analogue of sodium hypochlorite, the active ingredient in common bleach. In practice the salt is usually encountered as an aqueous solution. Bromine and oxygen combine to form a group called a polyatomic ion. Since this group has an overall negative charge, it bonds quite easily with positively-charged sodium ions.
• Synonyms: HOBr; hydrogen oxybromide; hypobromous acid; hypobromous acid, ion (1-); hypobromous acid, potassium salt; hypobromous acid, sodium salt; sodium hypobromite
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• PubChem Compound: 23673712
• Last Modified: Dec 23 2021